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Decomposition Reaction and Pathway

The thermal decomposition of barium chlorate is a straightforward reaction that occurs at its melting point.

The products are barium chloride (BaClz) and oxygen gas (02) [1].
The balanced chemical equation for this decomposition is: Ba(ClO3)2 — BaClz + 3 O2 [1]

The diagram below illustrates this decomposition pathway:
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Critical Safety and Handling Information
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Working with barium chlorate requires strict safety precautions due to significant hazards:

¢ Toxicity: As a soluble barium salt, it is highly toxic and dangerous to human health [1]. It can cause
irritation, gastrointestinal distress, and at high levels, may lead to methemoglobinemia, a serious
condition that reduces the blood's ability to carry oxygen [1]. Long-term exposure can cause kidney
damage [1].

¢ Oxidizing Hazard: It is a strong oxidizer. Pure barium chlorate can explode from strong impact
and there is at least one reported case of self-ignition [1]. Its decomposition releases significant heat,
which can create a runaway reaction [2].

e Environmental Hazard: It is very harmful to aquatic life and must be prevented from leaching into
water systems [1]. Disposal must comply with hazardous waste regulations [1].

Physical and Chemical Properties

The table below summarizes key properties of barium chlorate, which are critical for designing

experimental protocols [1].

Property Value | Description

Appearance White crystalline solid

Molar Mass 304.22 g/mol (anhydrous); 322.24 g/mol (monohydrate)
Density 3.18 g/cm?3 (monohydrate)

Melting/Decomposition Point ~413.9 °C (anhydrous, decomposes)

Solubility in Water 33.8 g/100 mL (at 20 °C)

Finding Experimental Protocols

The search results do not contain detailed, step-by-step experimental methodologies for studying this

decomposition. To find these protocols, I suggest you:

¢ Consult Reputable Chemical Databases: Websites like PubChem or the NIST Chemistry
WebBook often provide synthesized safety data and chemical properties.
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e Search Academic Literature: Use scholarly databases like Google Scholar, Scopus, or Web of
Science with search terms like "kinetics of barium chlorate decomposition”or
"thermal analysis of barium chlorate".

¢ Review Pyrotechnic Literature: Older but comprehensive texts like Fireworks: the art, science, and
technique by Takeo Shimizu or Pyrotechnics by George W. Weingart discuss the practical behavior of
barium chlorate, though they may not offer formal lab procedures [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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